Cas no 7474-81-9 ( )

• Product Name: &nbsp
• CAS No: 7474-81-9
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 980184
• PubChem ID: 24200785
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-N,1-N,2-trimethylbenzene-1,4-diamine
• 1,4-benzenediamine, N~1~,N~1~,2-trimethyl-
• N~1~,N~1~,2-Trimethylbenzene-1,4-diamine
• NSC401095
• 7474-81-9
• SCHEMBL9788675
• NSC-401095
• DTXSID30996260
• N~1~,N~1~,2-Trimethylbenzene-1,4-diamine--hydrogen chloride (1/1)
•  

• Inchi： 1S/C9H14N2.ClH/c1-7-6-8(10)4-5-9(7)11(2)3;/h4-6H,10H2,1-3H3;1H
• InChI Key： FHAKRRLIYOUEOK-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 250.4°C at 760 mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.595
• PSA: 29.26
• LogP: 3.02640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes